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Compound of Interest

Compound Name: L-Cysteic acid

Cat. No.: B1669679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Cysteic acid, systematically named (R)-2-amino-3-sulfopropanoic acid, is a naturally

occurring amino acid that is not incorporated into proteins during translation.[1] It is an oxidized

derivative of the amino acid L-cysteine, where the thiol group is fully oxidized to a sulfonic acid

group.[2] This modification results in a highly polar and acidic molecule with distinct structural

and chemical properties. L-Cysteic acid plays a role as a metabolite in various organisms,

including humans and Escherichia coli.[3] This technical guide provides a comprehensive

overview of the structural properties of L-Cysteic acid, presenting key data in a structured

format and detailing the experimental protocols used for its characterization.

Molecular and Physicochemical Properties
L-Cysteic acid is a white crystalline solid that is soluble in water.[1][4] In its solid state and

near neutral pH, it exists as a zwitterion, with a protonated amino group and deprotonated

carboxylate and sulfonate groups.[2][5]
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Property Value Source(s)

Chemical Formula C₃H₇NO₅S [2][3]

Molecular Weight 169.16 g/mol [3][4]

IUPAC Name
(2R)-2-amino-3-sulfopropanoic

acid
[3]

CAS Number 498-40-8 (L-form) [2]

Appearance White crystals or powder [2]

Melting Point Decomposes around 272 °C [2]

Solubility in water Soluble [4]

Acid-Base Properties
The presence of three ionizable groups (carboxyl, amino, and sulfonyl) gives L-Cysteic acid
distinct pKa values.

pKa Value Reported Value

pKa₁ (α-carboxyl) 1.89

pKa₂ (α-amino) 8.7

pKb (sulfonic) ~12.7

Crystal and Molecular Structure
The three-dimensional structure of L-Cysteic acid has been elucidated through X-ray

crystallography. It crystallizes in the orthorhombic space group P2₁2₁2₁.[5] The molecule exists

as a zwitterion in the crystalline state.[5]

Crystallographic Data
The crystal structure of L-Cysteic acid has been determined, revealing the following unit cell

dimensions for the anhydrous form:[5]
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Parameter Value

Space Group P2₁2₁2₁

a 8.35 Å

b 10.16 Å

c 7.44 Å

Z (molecules per unit cell) 4

A monohydrate form also exists, crystallizing in the same space group with different unit cell

dimensions.[6]

Molecular Geometry
The conformation of L-Cysteic acid is characterized by the relative positions of its functional

groups. The acidic carboxyl and sulfonic acid groups are in trans positions with respect to the

Cα–Cβ bond.[5] The amino group is in a gauche position to the sulfonic group, which allows for

the formation of an intramolecular hydrogen bond.[5]

A diagram of the molecular structure of L-Cysteic acid is presented below.
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Start: L-Cystine

Anolyte Preparation:
L-Cystine in HBr solution

Catholyte Preparation:
Dilute H₂SO₄ solution

Paired Electrolysis
(e.g., 7 A/dm²)

Anode Reaction:
Oxidation of L-Cystine to L-Cysteic Acid

Cathode Reaction:
Reduction of L-Cystine to L-Cysteine

Product Isolation:
Concentration and Crystallization

End Product:
L-Cysteic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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